Cas no 111704-98-4 (methyl 2-(pyrrolidin-2-yl)acetate)

methyl 2-(pyrrolidin-2-yl)acetate structure
111704-98-4 structure
Product Name:methyl 2-(pyrrolidin-2-yl)acetate
CAS No:111704-98-4
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD14642665
CID:1099110
PubChem ID:5323862
Update Time:2025-04-20

methyl 2-(pyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidineacetic acid methyl ester
    • methyl 2-pyrrolidin-2-ylacetate
    • Methyl 2-(pyrrolidin-2-yl)acetate
    • Pyrrolidin-2-yl-acetic acid methyl ester
    • AKOS010629864
    • FT-0687377
    • AB58450
    • SB13060
    • methyl2-(pyrrolidin-2-yl)acetate
    • FT-0770849
    • Pyrrolidin-2-ylacetic acid methyl ester
    • SB45962
    • FT-0687376
    • SCHEMBL642961
    • EN300-149207
    • 2-Pyrrolidineacetic acid, methyl ester
    • QVQOWGPBRKRAOW-UHFFFAOYSA-N
    • 111704-98-4
    • SB45344
    • CS-0440998
    • DB-347328
    • DB-266709
    • 61376-53-2
    • METHYL (2S)-PYRROLIDIN-2-YLACETATE
    • methyl 2-(pyrrolidin-2-yl)acetate
    • MDL: MFCD14642665
    • Inchi: 1S/C7H13NO2/c1-10-7(9)5-6-3-2-4-8-6/h6,8H,2-5H2,1H3
    • InChI Key: QVQOWGPBRKRAOW-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1CCCN1)=O

Computed Properties

  • Exact Mass: 143.09469
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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